Cas no 827347-02-4 (Benzaldehyde, 2-(1,4-dimethoxy-3-methyl-2-naphthalenyl)-)

• Product name: Benzaldehyde, 2-(1,4-dimethoxy-3-methyl-2-naphthalenyl)-
• CAS No: 827347-02-4
• MF: C₂₀H₁₈O₃
• MW: 306.35512
• CID: 684265
• PubChem ID: 11771188

Benzaldehyde, 2-(1,4-dimethoxy-3-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1,4-dimethoxy-3-methyl-2-naphthalenyl)-
• 2-(1,4-dimethoxy-3-methylnaphthalen-2-yl)benzaldehyde
• DTXSID90472257
• 827347-02-4

• Inchi： InChI=1S/C20H18O3/c1-13-18(15-9-5-4-8-14(15)12-21)20(23-3)17-11-7-6-10-16(17)19(13)22-2/h4-12H,1-3H3
• InChI Key： UDKSKUPCTDRANF-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2C(=C1C3=CC=CC=C3C=O)OC)OC

Computed Properties

• Exact Mass: 306.125594432g/mol
• Monoisotopic Mass: 306.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų